![molecular formula C11H11NO2 B170263 Methyl 1-methyl-1H-indole-4-carboxylate CAS No. 1444-12-8](/img/structure/B170263.png)
Methyl 1-methyl-1H-indole-4-carboxylate
Overview
Description
“Methyl 1-methyl-1H-indole-4-carboxylate” is a chemical compound with the molecular formula C11H11NO2 . It is also known by other names such as methyl indole-4-carboxylate, indole-4-carboxylic acid methyl ester, 1h-indole-4-carboxylic acid methyl ester, methyl 4-indolecarboxylate, 4-indole-carboxylic acid methyl ester, 1h-indole-4-carboxylic acid, methyl ester, 4-methoxycarbonylindole, 4-methoxycarbonyl-1h-indole, indole-4-carboxylate .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a 1H-indole ring substituted at the 1-position with a methyl group and at the 4-position with a carboxylate group .
Physical And Chemical Properties Analysis
“this compound” is a solid at room temperature . Its molecular weight is 189.21 g/mol .
Scientific Research Applications
Synthesis and Conformational Studies
- Methyl 1-methyl-1H-indole-4-carboxylate is used in the synthesis of novel tryptophan analogues for peptide and peptoid conformation elucidation studies. These derivatives are designed to limit conformational flexibility while keeping functional groups free for further derivatization (Horwell et al., 1994).
Novel Synthesis Methods
- A new method for synthesizing 1-methyl-1H-indole-3-carboxylates, closely related to this compound, using cross-dehydrogenative coupling has been reported. This method is noted for its efficiency and high yields (Akbari & Faryabi, 2023).
Spectroscopic Applications
- Methyl indole-4-carboxylate, a derivative of this compound, is a promising fluorescent probe for protein local structure and dynamics, and as an IR probe for sensing local hydration environments (Liu et al., 2020).
Anticancer Activity
- Methyl indole-3-carboxylate derivatives, similar to this compound, have been synthesized and evaluated for their anti-cancer activities against melanoma, renal, and breast cancer cell lines (Niemyjska et al., 2012).
Fluorescent and Infrared Probes
- Ester-derivatized indoles, like this compound, are used as spectroscopic probes for studying local protein environments due to their emission properties and sensitivity to different solvents (Huang et al., 2018).
Pharmaceutical Synthesis
- This compound and its derivatives are used in the synthesis of various pharmaceutical compounds, including potential antitumor agents and compounds with anti-inflammatory properties (Dendrinou-Samara et al., 1998).
Thermodynamic Properties
- The thermodynamic properties of alkyl 1H-indole carboxylate derivatives, including this compound, have been studied to understand their formation, sublimation, and reaction energies (Carvalho et al., 2016).
Safety and Hazards
Future Directions
The future research directions for “Methyl 1-methyl-1H-indole-4-carboxylate” and other indole derivatives could involve further exploration of their biological activities and potential therapeutic applications. For instance, the application of indole derivatives as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body has attracted increasing attention in recent years .
Mechanism of Action
Target of Action
Methyl 1-methyl-1H-indole-4-carboxylate, like other indole derivatives, is known to interact with multiple receptors . The indole scaffold is found in many important synthetic drug molecules and binds with high affinity to these receptors . .
Mode of Action
Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that indole derivatives interact with their targets, leading to changes in cellular processes and functions.
Biochemical Pathways
Indole derivatives are known to influence a variety of biological pathways due to their broad-spectrum biological activities .
Result of Action
Given the broad-spectrum biological activities of indole derivatives, it can be inferred that the compound may have diverse molecular and cellular effects .
properties
IUPAC Name |
methyl 1-methylindole-4-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO2/c1-12-7-6-8-9(11(13)14-2)4-3-5-10(8)12/h3-7H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVQOOSBDNRKUDW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC2=C(C=CC=C21)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50496232 | |
Record name | Methyl 1-methyl-1H-indole-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50496232 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1444-12-8 | |
Record name | Methyl 1-methyl-1H-indole-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50496232 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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